Cas no 1311254-63-3 (3-Cbz-Amino-5-Methyl-Hexanoic Acid)

• Product Name: 3-Cbz-Amino-5-Methyl-Hexanoic Acid
• CAS No: 1311254-63-3
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD19382359
• CID: 4727033
• PubChem ID: 14444028
• Update Time: 2025-06-12

3-Cbz-Amino-5-Methyl-Hexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-CBZ-AMINO-5-METHYL-HEXANOIC ACID
• 3-(((Benzyloxy)carbonyl)amino)-5-methylhexanoic acid
• (R)-3-(((Benzyloxy)carbonyl)amino)-5-methylhexanoic acid
• 3-{[(BENZYLOXY)CARBONYL]AMINO}-5-METHYLHEXANOIC ACID
• Hexanoic acid, 5-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (3S)-
• MFCD19382359
• SCHEMBL25182274
• 1311254-63-3
• EN300-815034
• AKOS027328833
• CS-0173102
• (R)-3-(Benzyloxycarbonylamino)-5-methylhexanoic acid
• 5-methyl-3-(phenylmethoxycarbonylamino)hexanoic acid
• AS-35966
• Hexanoic acid, 5-methyl-3-[[(phenylmethoxy)carbonyl]amino]-
• 3-(((Benzyloxy)carbonyl)amino)-5-methylhexanoicacid
• 3-Cbz-Amino-5-Methyl-Hexanoic Acid

• MDL： MFCD19382359
• Inchi： 1S/C15H21NO4/c1-11(2)8-13(9-14(17)18)16-15(19)20-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key： NXDHEHGNNDPBNL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC(=O)O)CC(C)C)=O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 2.7

Experimental Properties

• Color/Form: White to Yellow Solid

3-Cbz-Amino-5-Methyl-Hexanoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-Cbz-Amino-5-Methyl-Hexanoic Acid

Introduction to 3-Cbz-Amino-5-Methyl-Hexanoic Acid (CAS No. 1311254-63-3)

3-Cbz-Amino-5-Methyl-Hexanoic Acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. With the CAS number 1311254-63-3, this compound is recognized for its unique structural properties and potential applications in the synthesis of bioactive molecules. The presence of both a carbobenzyloxy (Cbz) protecting group and an amino acid backbone makes it a valuable intermediate in peptide coupling reactions, which are fundamental in the development of therapeutic proteins and peptidomimetics.

The Cbz group is particularly noteworthy as it serves as an effective protecting agent for amino groups during synthetic processes. This functionality ensures that the primary amine remains unreacted until the desired point in a multi-step synthesis, thereby enhancing the precision and yield of peptide bond formations. The 5-Methyl-Hexanoic Acid moiety contributes to the overall steric and electronic environment of the molecule, influencing its solubility, reactivity, and interactions with biological targets.

In recent years, advancements in computational chemistry and molecular modeling have allowed researchers to explore the structural and functional properties of 3-Cbz-Amino-5-Methyl-Hexanoic Acid with unprecedented detail. These studies have highlighted its potential as a building block for designing novel peptides with improved pharmacokinetic profiles. For instance, modifications to the side chain or introduction of additional functional groups can fine-tune the molecule’s affinity for specific enzymes or receptors, making it a promising candidate for drug discovery efforts.

The pharmaceutical industry has been particularly interested in this compound due to its role in synthesizing peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. A notable application has been in the development of protease inhibitors, where 3-Cbz-Amino-5-Methyl-Hexanoic Acid has been used to construct cyclic peptides that exhibit potent inhibitory activity against disease-causing enzymes. Such inhibitors are critical in treating conditions like HIV, cancer, and inflammation-related disorders.

Furthermore, research into the bioconjugation of 3-Cbz-Amino-5-Methyl-Hexanoic Acid with other therapeutic agents has opened new avenues in targeted drug delivery systems. By linking this amino acid derivative to imaging agents or cytotoxic compounds, scientists have developed strategies for site-specific therapy, reducing side effects while maximizing therapeutic efficacy. This approach aligns with the growing trend toward personalized medicine, where treatments are tailored to individual patient needs based on their unique biological profiles.

The synthetic methodologies for preparing 3-Cbz-Amino-5-Methyl-Hexanoic Acid have also seen significant innovation. Modern techniques such as solid-phase peptide synthesis (SPPS) and continuous flow chemistry have streamlined the production process, making it more efficient and scalable. These advancements not only reduce costs but also enable higher throughput for drug discovery programs. Additionally, green chemistry principles have been incorporated into these synthetic routes, minimizing waste and hazardous byproducts to promote sustainability.

The chemical stability of 3-Cbz-Amino-5-Methyl-Hexanoic Acid under various conditions has been thoroughly investigated to ensure its suitability for industrial applications. Studies have demonstrated that when stored under inert atmospheres at controlled temperatures, the compound remains stable for extended periods without degradation. This stability is crucial for maintaining batch-to-batch consistency in pharmaceutical manufacturing processes.

From a regulatory perspective, 3-Cbz-Amino-5-Methyl-Hexanoic Acid benefits from established guidelines for handling protected amino acids in drug development. Agencies such as the FDA and EMA provide frameworks for assessing its safety and efficacy when used as an intermediate in pharmaceutical formulations. Compliance with these regulations ensures that products incorporating this compound meet stringent quality standards before reaching patients.

The versatility of 3-Cbz-Amino-5-Methyl-Hexanoic Acid extends beyond peptide synthesis into other areas of medicinal chemistry. Researchers have explored its utility in designing non-peptide scaffolds that mimic peptide-like bioactivity but with improved pharmacological properties. For example, derivatives of this compound have been investigated as kinase inhibitors, where their ability to disrupt aberrant signaling pathways offers potential treatments for cancers and inflammatory diseases.

Future research directions may focus on leveraging biocatalysis to enhance the synthesis of 3-Cbz-Amino-5-Methyl-Hexanoic Acid, utilizing enzymes to perform selective transformations under mild conditions. This approach could further improve yield and reduce reliance on harsh chemical reagents. Additionally, exploring its role in peptidomimetic libraries could uncover novel therapeutic candidates with unique mechanisms of action.

In conclusion,3-Cbz-Amino-5-Methyl-Hexanoic Acid (CAS No. 1311254-63-3) represents a cornerstone compound in modern drug discovery due to its structural versatility and synthetic utility. Its applications span from peptide synthesis to targeted drug delivery systems, underscoring its importance in addressing complex diseases. As research continues to evolve，this compound will likely remain at forefront of medicinal chemistry innovation，contributing significantly to advancements in human health.